1-(2-Chloro-5-fluoropyrimidin-4-yl)pyrrolidin-3-amine

• IUPAC Name: 1-(2-chloro-5-fluoropyrimidin-4-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C8H10ClFN4/c9-8-12-3-6(10)7(13-8)14-2-1-5(11)4-14/h3,5H,1-2,4,11H2
• InChI Key: OMPPWUACLONIIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)C2=NC(=NC=C2F)Cl
• Molecular Formula: C8H10ClFN4
• Molecular Weight: 216.64 g/mol

Description

“1-(2-Chloro-5-fluoropyrimidin-4-yl)pyrrolidin-3-amine” is a chemical compound with the molecular formula C8H10ClFN4. It is used for pharmaceutical testing.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H10ClFN4/c9-8-12-3-6 (10)7 (13-8)14-2-1-5 (11)4-14/h3,5H,1-2,4,11H2. This indicates that the compound has a pyrimidine ring with chlorine and fluorine substituents, and a pyrrolidine ring with an amine group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 216.65. It is a powder at room temperature.

Scientific Research Applications

Kinase Inhibitors Synthesis

A study highlighted the facile and regioselective synthesis of novel 2,4-disubstituted-5-fluoropyrimidines, showcasing its potential as a molecular core in anticancer agents. This research demonstrated the compound's application in creating kinase inhibitors, emphasizing the strategic functionalization of the pyrimidine ring to achieve desired biological activities (Wada et al., 2012).

Pyrrole Derivatives Preparation

Pyrrole and its derivatives form a fundamental structural unit for many essential biological molecules, such as heme and chlorophyll. The compound contributes to the synthesis of pyrrole derivatives by condensation with carbonyl-containing compounds, indicating its versatility in creating pharmacologically relevant structures (Anderson & Liu, 2000).

Broad-Spectrum Antifungal Agent Development

Another study detailed the process development of Voriconazole, a novel broad-spectrum triazole antifungal agent, where derivatives similar to the compound of interest were crucial in establishing the relative stereochemistry of Voriconazole. This underscores the compound's role in synthesizing complex therapeutic agents through strategic molecular manipulations (Butters et al., 2001).

Deoxycytidine Kinase Inhibitors Synthesis

Research into potent deoxycytidine kinase (dCK) inhibitors for cancer treatment described a practical synthesis of a key intermediate, demonstrating the compound's application in medicinal chemistry. This process involved converting commercially available precursors into a significant intermediate, highlighting an economical approach to synthesizing targeted dCK inhibitors (Zhang et al., 2009).

Non-Covalent Interaction Studies

An investigation based on non-covalent interactions synthesized novel thioureas, showcasing the compound's utility in studying intramolecular interactions. This research not only contributed to the understanding of molecular interactions but also demonstrated the compound's role in developing materials with specific properties (Zhang et al., 2018).

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.